tert-butyl N-[1-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-5-yl]carbamate

• IUPAC Name: tert-butyl N-(1-prop-2-ynyl-4,5,6,7-tetrahydrobenzotriazol-5-yl)carbamate
• InChI: InChI=1S/C14H20N4O2/c1-5-8-18-12-7-6-10(9-11(12)16-17-18)15-13(19)20-14(2,3)4/h1,10H,6-9H2,2-4H3,(H,15,19)
• InChI Key: NUARGUTWJYTYLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC2=C(C1)N=NN2CC#C
• Molecular Formula: C14H20N4O2
• Molecular Weight: 276.33 g/mol

Description

The compound contains a tert-butyl group, a carbamate group (N-CO-O), and a 1,2,3-benzotriazole group. The tert-butyl group is a bulky alkyl group, the carbamate group is a common protecting group in organic synthesis, and the 1,2,3-benzotriazole group is a heterocyclic compound that often participates in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the bulky tert-butyl group, the planar 1,2,3-benzotriazole group, and the carbamate group which can participate in hydrogen bonding.

Chemical Reactions Analysis

The compound could potentially participate in a variety of reactions. The carbamate group is often used as a protecting group in organic synthesis and can be removed under certain conditions. The 1,2,3-benzotriazole group can participate in various reactions such as nucleophilic substitutions or palladium-catalyzed cross-coupling reactions.

Physical And Chemical Properties Analysis

Based on the structure, we can predict that this compound is likely to be a solid under room temperature. The presence of the carbamate group suggests that it might have some solubility in polar solvents.

Scientific Research Applications

Synthesis and Structural Analysis

Carbamate derivatives are frequently synthesized and structurally characterized to understand their molecular interactions, crystal packing, and potential applications in further synthetic processes. For example, Das et al. (2016) synthesized two carbamate derivatives and analyzed their crystal structures to explore the interplay of hydrogen bonds in assembling molecules into three-dimensional architectures (Das et al., 2016). Such studies are fundamental in the design of new materials and the development of pharmaceuticals.

Material Science and Light Stabilizers

In the field of material science, carbazole and benzotriazole compounds, similar to the tert-butyl N-[1-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-5-yl]carbamate structure, have been used to synthesize bifunctional light stabilizers. These stabilizers exhibit both UV-absorbing and radical-trapping properties, beneficial for enhancing the durability of materials exposed to sunlight (Zuo Hong-liang, 2007).

Organic Electronics

Moreover, carbazole derivatives have shown promise in the development of organic electronic devices, such as organic light-emitting diodes (OLEDs). Rybakiewicz et al. (2020) synthesized organic luminophores with carbazole units, demonstrating their potential as active components in OLEDs due to their efficient photoluminescence properties (Rybakiewicz et al., 2020).

Chemical Sensing

Compounds with tert-butyl and carbazole groups have been utilized in the construction of nanofibers for the detection of volatile acid vapors. These materials emit strong blue light and serve as fluorescent sensors, demonstrating the versatility of carbamate derivatives in sensor technology (Jiabao Sun et al., 2015).

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it’s used as an intermediate in a synthetic reaction, its role would depend on the specific reaction conditions and the other reactants present.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a novel compound, further studies could be conducted to explore its properties and potential applications. This could include testing its reactivity under various conditions, studying its physical and chemical properties, or exploring its potential uses in synthesis.